Cas no 1804880-75-8 (Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)benzoate
• CAS No: 1804880-75-8
• MF: C₁₂H₇F₆NO₂S
• MW: 343.244902849197
• CID: 4957399
• Update Time: 2025-06-10

Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H7F6NO2S/c1-2-21-10(20)6-3-4-8(22-12(16,17)18)7(5-19)9(6)11(13,14)15/h3-4H,2H2,1H3
• InChI Key： ZAGHHGYZCBPGOH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C(=O)OCC)=C(C(F)(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 455
• XLogP3: 4.5
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)benzoate

Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)benzoate (CAS No. 1804880-75-8): A Comprehensive Overview

Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)benzoate, identified by its CAS number 1804880-75-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a versatile intermediate in the synthesis of various bioactive molecules. The presence of cyano, trifluoromethyl, and trifluoromethylthio substituents imparts distinct chemical properties that are exploited in multiple applications, ranging from drug development to advanced material synthesis.

The chemical structure of Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)benzoate consists of a benzoate backbone modified with several fluorinated and cyano-containing groups. The benzoate moiety itself is a well-known pharmacophore, frequently employed in the design of therapeutic agents due to its ability to interact with biological targets in a manner that enhances drug efficacy and selectivity. The cyano group (-CN) introduces a polar, electron-withdrawing nature to the molecule, which can influence its solubility and reactivity. Additionally, the trifluoromethyl (-CF₃) and trifluoromethylthio (-S-CF₃) groups contribute to the molecule's lipophilicity and metabolic stability, making it an attractive candidate for further derivatization.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced pharmacokinetic properties. The introduction of fluorine atoms into molecular structures often leads to improved metabolic stability, increased binding affinity to biological targets, and prolonged half-life in vivo. This trend has been particularly evident in the development of antiviral and anticancer agents, where fluorinated benzoates have shown promise. For instance, studies have demonstrated that compounds incorporating trifluoromethyl groups exhibit superior resistance to enzymatic degradation compared to their non-fluorinated counterparts.

The synthesis of Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)benzoate involves a multi-step process that typically begins with the functionalization of a benzene ring. Key steps include electrophilic aromatic substitution to introduce the trifluoromethyl group at the desired position, followed by cyanation to add the cyano group. The final step involves the introduction of the trifluoromethylthio group through nucleophilic substitution or other suitable reactions. Each step requires careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications.

One of the most compelling aspects of Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)benzoate is its potential as a building block for more complex molecules. Researchers have leveraged its unique structure to develop novel derivatives with enhanced biological activity. For example, modifications at the cyano or trifluoromethyl positions have led to compounds with improved binding affinity to protein targets involved in inflammation and cancer progression. These derivatives are being explored in preclinical studies as potential therapeutic agents.

The role of computational chemistry in understanding the properties of Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)benzoate cannot be overstated. Advanced computational methods, such as density functional theory (DFT) and molecular dynamics (MD) simulations, have enabled researchers to predict how this compound interacts with biological targets at an atomic level. These insights are invaluable for designing experiments and optimizing synthetic routes. Additionally, computational screening has been used to identify potential lead compounds derived from this scaffold, significantly accelerating the drug discovery process.

In conclusion, Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)benzoate (CAS No. 1804880-75-8) represents a fascinating example of how structural complexity can be harnessed for pharmaceutical applications. Its unique combination of functional groups makes it a valuable intermediate in drug development and material science. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an increasingly important role in the discovery and synthesis of next-generation bioactive molecules.